Cas no 2228752-15-4 (4-(2-fluoro-6-nitrophenyl)-1,3-thiazol-2-amine)

• Product Name: 4-(2-fluoro-6-nitrophenyl)-1,3-thiazol-2-amine
• CAS No: 2228752-15-4
• MF: C₉H₆FN₃O₂S
• MW: 239.226243495941
• CID: 5877737
• PubChem ID: 165678601
• Update Time: 2025-10-30

4-(2-fluoro-6-nitrophenyl)-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(2-fluoro-6-nitrophenyl)-1,3-thiazol-2-amine
• EN300-1824177
• 2228752-15-4

• Inchi： 1S/C9H6FN3O2S/c10-5-2-1-3-7(13(14)15)8(5)6-4-16-9(11)12-6/h1-4H,(H2,11,12)
• InChI Key： UZPGOFSVJFWSFE-UHFFFAOYSA-N
• SMILES： S1C(N)=NC(=C1)C1C(=CC=CC=1[N+](=O)[O-])F

Computed Properties

• Exact Mass: 239.01647578g/mol
• Monoisotopic Mass: 239.01647578g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 113Ų

Additional information on 4-(2-fluoro-6-nitrophenyl)-1,3-thiazol-2-amine

Exploring the Potential of 4-(2-fluoro-6-nitrophenyl)-1,3-thiazol-2-amine (CAS No. 2228752-15-4) in Modern Pharmaceutical Research

In the rapidly evolving field of medicinal chemistry, 4-(2-fluoro-6-nitrophenyl)-1,3-thiazol-2-amine (CAS No. 2228752-15-4) has emerged as a compound of significant interest. This thiazole derivative combines a fluorinated nitrophenyl moiety with an amine-functionalized thiazole core, creating a unique molecular architecture that holds promise for diverse applications. Researchers are particularly intrigued by its potential as a pharmacophore in drug discovery, given the well-documented bioactivity of both thiazole and nitrophenyl groups in medicinal compounds.

The structural features of CAS 2228752-15-4 make it particularly valuable for exploring structure-activity relationships (SAR) in drug design. The electron-withdrawing nitro group at the ortho position relative to the fluorine atom creates interesting electronic effects that can influence molecular interactions. Meanwhile, the thiazol-2-amine portion serves as an excellent hydrogen bond donor/acceptor, a feature that frequently appears in FDA-approved drugs. These characteristics have led to growing research interest in this compound's potential applications, particularly in areas addressing current medical challenges.

Recent studies have focused on the role of 4-(2-fluoro-6-nitrophenyl)-1,3-thiazol-2-amine in modulating biological pathways. The pharmaceutical industry is actively investigating similar heterocyclic compounds for their potential in developing new therapeutic agents. With increasing demand for targeted therapies and personalized medicine, compounds like CAS 2228752-15-4 offer valuable building blocks for medicinal chemists. The presence of both fluorine and nitro substituents enhances the molecule's ability to participate in various chemical transformations, making it a versatile intermediate in synthetic chemistry.

From a synthetic chemistry perspective, 2228752-15-4 presents interesting opportunities for further derivatization. The amine group on the thiazole ring can undergo various reactions including acylation, sulfonylation, or reductive amination. The nitro group offers potential for reduction to an amine or conversion to other functional groups. These transformations allow researchers to create diverse libraries of analogs for biological screening, addressing one of the key challenges in modern drug discovery - the need for novel chemical entities with improved properties.

The physicochemical properties of 4-(2-fluoro-6-nitrophenyl)-1,3-thiazol-2-amine contribute to its research utility. The compound's moderate polarity, influenced by both the nitrophenyl and thiazole components, gives it favorable solubility characteristics for biological testing. Researchers have noted that such balanced properties are particularly valuable when developing compounds that need to meet multiple criteria for drug-likeness. This has led to increased interest in CAS 2228752-15-4 as a potential scaffold for fragment-based drug discovery approaches.

In the context of current pharmaceutical trends, the investigation of thiazole-containing compounds like 2228752-15-4 aligns with several important research directions. The incorporation of fluorine atoms in drug molecules remains a significant strategy to modulate bioavailability and metabolic stability. Similarly, the presence of a nitro group offers opportunities for prodrug development and targeted drug delivery systems. These aspects make 4-(2-fluoro-6-nitrophenyl)-1,3-thiazol-2-amine particularly relevant to contemporary medicinal chemistry research.

Quality control and characterization of CAS 2228752-15-4 present specific analytical challenges that have driven methodological developments. Advanced techniques including HPLC-MS, NMR spectroscopy, and X-ray crystallography have been employed to fully characterize this compound. The precise determination of its purity and structure is crucial given the potential pharmaceutical applications of this and related thiazole derivatives. These analytical efforts contribute to the growing body of knowledge about this interesting chemical entity.

The safety profile and environmental impact of 4-(2-fluoro-6-nitrophenyl)-1,3-thiazol-2-amine have become important considerations in recent research. While not classified as hazardous under standard protocols, proper handling procedures are recommended for all research chemicals. The scientific community continues to investigate the biodegradation pathways of such nitrophenyl compounds, contributing to the development of greener chemistry approaches in pharmaceutical manufacturing.

Looking forward, CAS 2228752-15-4 represents an exciting area of exploration in chemical biology. Its unique combination of functional groups offers multiple vectors for interaction with biological targets, making it a valuable tool for understanding molecular recognition processes. As research into heterocyclic pharmaceuticals continues to expand, compounds like 4-(2-fluoro-6-nitrophenyl)-1,3-thiazol-2-amine will likely play increasingly important roles in the discovery of new therapeutic agents for various medical conditions.